Cas no 761422-06-4 (2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 761422-06-4
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5994092
• PubChem ID: 2084549
• Update Time: 2025-05-19

2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CHEMBL1581525
• SR-01000094620
• SR-01000094620-1
• Z18651960
• 2-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• CCG-128855
• F0594-0339
• 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• AKOS001039223
• HMS2264B20
• 2-((5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethan-1-one
• 1-({[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-4-methylpiperidine
• 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 761422-06-4
• MLS000116566
• SMR000093534

• Inchi： 1S/C14H17N3O3S/c1-10-4-6-17(7-5-10)12(18)9-21-14-16-15-13(20-14)11-3-2-8-19-11/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： GCAZRHNPRLOQGK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2=CC=CO2)O1)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Research Brief on 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 761422-06-4)

Recent studies on the compound 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 761422-06-4) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations aimed at exploring its pharmacological properties, particularly its activity against various disease targets. The compound's furan and oxadiazole moieties, combined with the 4-methylpiperidine group, suggest a versatile scaffold capable of interacting with multiple biological pathways.

One of the key areas of research has focused on the compound's potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one exhibits significant inhibitory activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays.

In addition to its antimicrobial properties, recent research has explored the compound's potential in oncology. A preclinical study conducted in 2024 reported that 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one demonstrated selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for cancer cell proliferation and survival. These findings suggest that further optimization of this compound could yield novel therapeutics for targeted cancer therapy.

Another notable area of investigation has been the compound's pharmacokinetic profile. A recent pharmacokinetic study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, making it a viable candidate for further development. However, the study also identified potential metabolic liabilities, such as rapid glucuronidation, which may need to be addressed in future structural modifications.

Despite these promising findings, challenges remain in the development of 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one as a therapeutic agent. For instance, its solubility in aqueous media is limited, which could pose formulation challenges. Recent efforts have focused on derivatization strategies to improve solubility without compromising bioactivity. A 2024 study in European Journal of Pharmaceutical Sciences reported the synthesis of water-soluble prodrugs of the compound, which showed enhanced in vivo efficacy in animal models.

In conclusion, 2-{5-(furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 761422-06-4) represents a multifaceted molecule with significant potential in antimicrobial and anticancer applications. Ongoing research aims to optimize its pharmacological properties and address formulation challenges, paving the way for its transition into clinical trials. The compound's unique structural features and broad biological activity make it a compelling subject for future studies in the field of medicinal chemistry.